Cas no 928148-47-4 (3-(3-Hydroxymethylphenyl)isonicotinic acid)
928148-47-4 structure
Product Name:3-(3-Hydroxymethylphenyl)isonicotinic acid
CAS No:928148-47-4
MF:C13H11NO3
MW:229.231343507767
CID:998985
PubChem ID:53222757
Update Time:2025-04-20
3-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Hydroxymethylphenyl)isonicotinic acid
- 3-(4-Hydroxymethylphenyl)isonicotinic acid
- 5-(4-Hydroxymethylphenyl)nicotinic acid
- 5-[4-(hydroxymethyl)phenyl]-3-pyridinecarboxylic acid
- 5-[4-(HYDROXYMETHYL)PHENYL]PYRIDINE-3-CARBOXYLIC ACID
- 928148-47-4
- SCHEMBL3317267
- IBCVUNYHZHSTOX-UHFFFAOYSA-N
- 5-(4-Hydroxymethylphenyl)nicotinic acid, 95%
- MFCD18207552
-
- Inchi: 1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)11-5-12(13(16)17)7-14-6-11/h1-7,15H,8H2,(H,16,17)
- InChI Key: IBCVUNYHZHSTOX-UHFFFAOYSA-N
- SMILES: OCC1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 229.07400
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- PSA: 70.42000
- LogP: 1.93910
3-(3-Hydroxymethylphenyl)isonicotinic acid Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
928148-47-4 (3-(3-Hydroxymethylphenyl)isonicotinic acid) Related Products
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